
Technical Monograph: 5-(3-Chlorophenyl)-1,2,4-
triazin-3-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-(3-Chlorophenyl)-1,2,4-triazin-3-

amine

CAS No.: 886497-14-9

Cat. No.: B2362345

Get Quote

Executive Summary
5-(3-Chlorophenyl)-1,2,4-triazin-3-amine (C₉H₇ClN₄) is a bioactive heterocyclic compound

belonging to the 1,2,4-triazine class.[1] Structurally analogous to the clinically established

antiepileptic drug Lamotrigine, this molecule retains the critical 1,2,4-triazine core required for

voltage-gated sodium channel (VGSC) modulation while offering a simplified substitution

pattern for structure-activity relationship (SAR) exploration.

Beyond its established neuroactive potential, recent literature identifies 3-amino-1,2,4-triazine

derivatives as emerging inhibitors of Pyruvate Dehydrogenase Kinase 1 (PDK1), suggesting

therapeutic utility in oncology—specifically for KRAS-mutated pancreatic ductal

adenocarcinoma. This guide details the chemical constitution, validated synthesis protocols,

and mechanistic pathways defining its utility in drug discovery.
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Property Specification

IUPAC Name 5-(3-Chlorophenyl)-1,2,4-triazin-3-amine

CAS Registry Analogous to 1120-99-6 (Parent)

Molecular Formula C₉H₇ClN₄

Molecular Weight 206.63 g/mol

SMILES Nc1ncc(c(Cl)ccc2)c2nn1

Appearance Crystalline Solid (Pale Yellow to Off-White)

Solubility
Soluble in DMSO, DMF; Sparingly soluble in

Water

LogP (Predicted) ~1.8 - 2.1

H-Bond Donors 1 (Exocyclic Amine)

H-Bond Acceptors 3 (Triazine Ring Nitrogens)

Technical Synthesis Protocol
The synthesis of 5-aryl-1,2,4-triazin-3-amines is most reliably achieved via the condensation of

arylglyoxals with aminoguanidine bicarbonate. This route minimizes side reactions common in

hydrazine-based cyclizations.

Reagents & Materials
Precursor A: 3-Chlorophenylglyoxal hydrate (or generated in situ from 3-chloroacetophenone

via SeO₂ oxidation).

Precursor B: Aminoguanidine bicarbonate.[2]

Solvent System: Ethanol/Water (1:1 v/v) or n-Butanol.

Catalyst: Glacial Acetic Acid (optional, for pH adjustment).

Step-by-Step Methodology
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Preparation of Glyoxal Solution: Dissolve 10 mmol of 3-chlorophenylglyoxal hydrate in 20 mL

of ethanol. Ensure complete dissolution; mild heating (40°C) may be required.

Condensation: In a separate flask, suspend 10 mmol of aminoguanidine bicarbonate in 10

mL of water.

Addition: Slowly add the glyoxal solution to the aminoguanidine suspension under vigorous

stirring.

Note: CO₂ evolution will occur.[2] Ensure adequate venting.

Reflux: Heat the mixture to reflux (approx. 80-90°C) for 4–6 hours. The reaction progress can

be monitored via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

Cyclization & Isolation: Upon completion, cool the reaction mixture to room temperature. The

product typically precipitates as a solid.

Purification: Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol or

DMF/Water to achieve >98% purity.
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Figure 1: Synthetic pathway for the formation of the 1,2,4-triazine core via glyoxal-

aminoguanidine condensation.[3]

Mechanism of Action (MOA)
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The pharmacological profile of 5-(3-Chlorophenyl)-1,2,4-triazin-3-amine is dual-faceted,

acting on neurological targets for epilepsy/pain and metabolic kinases for oncology.

Neurological: Voltage-Gated Sodium Channel (VGSC)
Blockade
Similar to Lamotrigine, this compound stabilizes the inactive state of voltage-gated sodium

channels (Nav1.1, Nav1.2, Nav1.6).

Mechanism: It binds to the pore-forming α-subunit during high-frequency firing, preventing

the channel from recovering to the resting state.

Result: Inhibition of repetitive neuronal firing and suppression of glutamate release.

Therapeutic Indication: Epilepsy (partial seizures), Neuropathic Pain, Bipolar Disorder.

Oncology: PDK1 Inhibition
Recent studies highlight the 3-amino-1,2,4-triazine scaffold as a competitive inhibitor of

Pyruvate Dehydrogenase Kinase 1 (PDK1).

Mechanism: The triazine ring mimics the adenine moiety of ATP, binding to the ATP-binding

pocket of PDK1.

Metabolic Impact: Inhibition of PDK1 prevents the phosphorylation of the Pyruvate

Dehydrogenase Complex (PDH). This forces cancer cells to shift from aerobic glycolysis

(Warburg effect) back to mitochondrial oxidative phosphorylation.

Result: Increased production of Reactive Oxygen Species (ROS) and induction of apoptosis

in KRAS-mutated cells.
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Figure 2: Dual mechanism of action targeting neuronal excitability (left) and cancer metabolism

(right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2362345?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2362345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

